Cas no 1894891-92-9 (1-(1H-indol-7-yl)methylcyclopropan-1-ol)

• Product Name: 1-(1H-indol-7-yl)methylcyclopropan-1-ol
• CAS No: 1894891-92-9
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6075435
• PubChem ID: 117280855
• Update Time: 2025-06-08

1-(1H-indol-7-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-7-yl)methylcyclopropan-1-ol
• 1-[(1H-indol-7-yl)methyl]cyclopropan-1-ol
• EN300-1770869
• 1894891-92-9

• Inchi： 1S/C12H13NO/c14-12(5-6-12)8-10-3-1-2-9-4-7-13-11(9)10/h1-4,7,13-14H,5-6,8H2
• InChI Key： MUYONJAMGQYBAA-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C3C=CNC=23)CC1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36Ų

Additional information on 1-(1H-indol-7-yl)methylcyclopropan-1-ol

Recent Advances in the Study of 1-(1H-indol-7-yl)methylcyclopropan-1-ol (CAS: 1894891-92-9): A Comprehensive Research Brief

The compound 1-(1H-indol-7-yl)methylcyclopropan-1-ol (CAS: 1894891-92-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole and cyclopropanol structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 1-(1H-indol-7-yl)methylcyclopropan-1-ol may interact with serotonin receptors, particularly the 5-HT2A subtype, which is implicated in mood regulation and cognitive functions. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding interactions, revealing high affinity and selectivity for specific receptor conformations.

In addition to its neurological applications, recent investigations have explored the compound's utility in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(1H-indol-7-yl)methylcyclopropan-1-ol exhibits potent inhibitory effects on certain cancer cell lines, including glioblastoma and breast cancer. The mechanism appears to involve the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis. These findings have spurred further research into its potential as a chemotherapeutic agent, either alone or in combination with existing therapies.

The synthetic chemistry community has also made strides in optimizing the production of 1-(1H-indol-7-yl)methylcyclopropan-1-ol. A novel catalytic asymmetric synthesis method was reported in Angewandte Chemie, achieving high enantiomeric purity and yield. This advancement addresses previous challenges related to scalability and stereochemical control, paving the way for larger-scale pharmacological evaluations and clinical trials.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 1-(1H-indol-7-yl)methylcyclopropan-1-ol, including its bioavailability and metabolic stability, requires further investigation. Recent pharmacokinetic studies in rodent models have indicated rapid clearance, suggesting the need for structural modifications or formulation strategies to enhance its therapeutic efficacy. Additionally, comprehensive toxicological assessments are underway to ensure its safety profile meets regulatory standards.

In conclusion, 1-(1H-indol-7-yl)methylcyclopropan-1-ol (CAS: 1894891-92-9) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological properties and recent synthetic advancements position it as a promising candidate for further development. Ongoing research efforts are expected to shed more light on its therapeutic potential, potentially leading to novel treatments for neurological disorders and cancer.